Cas no 87679-71-8 (Trandolaprilat)

Trandolaprilat structure
Trandolaprilat structure
Product Name:Trandolaprilat
CAS No:87679-71-8
MF:C22H30N2O5
MW:402.484006404877
CID:61108
PubChem ID:5464097
Update Time:2025-09-21

Trandolaprilat Chemical and Physical Properties

Names and Identifiers

    • Trandolaprilat
    • (2S,3aR,7aS)-1-((S)-N-((S)-1-Carboxy-3-phenylpropyl)alanyl)hexahydro-2-indolinecarboxylic acid
    • (2S,3aR,7aS)-1-[(2S)-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
    • Trandolaprilat Monohydrate
    • Trandolaprilate
    • Trandolaprilate [INN-French]
    • Trandolaprilatum
    • Trandolaprilatum [INN-Latin]
    • UNII-RR6866VL0O
    • (2S,3aR,7aS)-1-[(2S)-2-[[(1S)-1-Carboxy-3-phenylpropyl]amino]-1-oxopropyl]octahydro 1H-indole-2-carboxylic acid
    • Trandolapril diacid
    • (2S,3aR,7aS)-1-[(2S)-2-[[(1S)-1-Carboxy-3-phenylpropyl]amino]-1-oxopropyl]octahydro-1H-indole-2-carboxylic acid (ACI)
    • 1H-Indole-2-carboxylic acid, 1-[2-[(1-carboxy-3-phenylpropyl)amino]-1-oxopropyl]octahydro-, [2S-[1[R*(R*)],2α,3aα,7aβ]]- (ZCI)
    • RU 44403
    • Trandolaprilatum (INN-Latin)
    • (2S,3aR,7aS)-1-[(2S)-2-{[(1S)-1-carboxy-3-phenylpropyl]amino}propanoyl]octahydro-1H-indole-2-carboxylic acid
    • CHEBI:141521
    • (2S,3aR,7aS)-1-((S)-2-(((S)-1-Carboxy-3-phenylpropyl)amino)propanoyl)octahydro-1H-indole-2-carboxylic acid
    • Trandolaprilat?
    • Trandolaprilat [INN]
    • X93
    • EX-A4862
    • (2S,3aR,7aS)-1-(((S)-1-carboxy-3-phenylpropyl)-L-alanyl)octahydro-1H-indole-2-carboxylic acid
    • Q27089019
    • AKOS040744688
    • RU-44403
    • SCHEMBL197063
    • TRANDOLAPRIL DIACID [MI]
    • (2S,3aR,7aS)-1-[(2S)-2-[[(2S)-1-hydroxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
    • AC-36725
    • TRANDOLAPRIL IMPURITY E [EP IMPURITY]
    • Trandolapril impurity E
    • CHEMBL1201387
    • DTXSID101024709
    • CS-0014045
    • RR6866VL0O
    • (2S,3aR,7aS)-1-(2-((S)-1-carboxy-3-phenylpropylamino)propanoyl)octahydro-1H-indole-2-carboxylic acid
    • 1-(2-((1-Carboxy-3-phenylpropyl)amino)-1-oxopropyl)octahydro-1H-indole-2-carboxylic acid
    • Trandolaprilate (INN-French)
    • C21515
    • TRANDOLAPRILAT [WHO-DD]
    • (2S,3aR,7aS)-1-[(2S)-2-{[(1S)-1-carboxy-3-phenylpropyl]amino}propanoyl]octahydro-1H-indole-2-carboxylic acid (non-preferred name)
    • 87679-71-8
    • AHYHTSYNOHNUSH-HXFGRODQSA-N
    • RU44403
    • HY-A0116
    • GTPL6455
    • TRANDOLAPRIL IMPURITY E (EP IMPURITY)
    • NS00120085
    • DB14209
    • (2S,3aR,7aS)-1-((2S)-2-(((1S)-1-carboxy-3-phenylpropyl)amino)propanoyl)octahydro-1H-indole-2-carboxylic acid
    • MDL: MFCD00868270
    • Inchi: 1S/C22H30N2O5/c1-14(23-17(21(26)27)12-11-15-7-3-2-4-8-15)20(25)24-18-10-6-5-9-16(18)13-19(24)22(28)29/h2-4,7-8,14,16-19,23H,5-6,9-13H2,1H3,(H,26,27)(H,28,29)/t14-,16+,17-,18-,19-/m0/s1
    • InChI Key: AHYHTSYNOHNUSH-HXFGRODQSA-N
    • SMILES: C(N1[C@H](C(=O)O)C[C@H]2CCCC[C@H]12)(=O)[C@H](C)N[C@H](C(=O)O)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 402.21500
  • Monoisotopic Mass: 402.215
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 604
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 107A^2

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.247
  • Melting Point: 132-134°C
  • Boiling Point: 640.5 °C at 760 mmHg
  • Flash Point: 341.2 °C
  • PSA: 106.94000
  • LogP: 2.62360

Trandolaprilat Security Information

  • Signal Word:Warning
  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Trandolaprilat Customs Data

  • HS CODE:29339900

Trandolaprilat Pricemore >>

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